Cas no 1804436-77-8 (3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804436-77-8
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4835504
• Update Time: 2025-10-28

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-6-5(12)4(7(14)15)3(2-13-6)17-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： FCNIEJMLOHOKOR-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C(=O)O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Overview of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804436-77-8)

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804436-77-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of bioactive compounds and drug candidates.

The compound's CAS number 1804436-77-8 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking in global databases. Its molecular formula and weight are often queried in chemical databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry. Recent trends show growing interest in trifluoromethoxy-containing compounds due to their enhanced metabolic stability and lipophilicity, traits highly valued in drug discovery. This aligns with the broader industry focus on fluorinated pharmaceuticals, a topic frequently searched in AI-driven literature reviews.

From a synthetic perspective, 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid serves as a versatile intermediate. Its carboxylic acid functionality allows for further derivatization via amide coupling or esterification, while the iodo group enables cross-coupling reactions such as Suzuki or Sonogashira reactions. These transformations are pivotal in constructing diverse chemical libraries for high-throughput screening. Notably, the compound's regioselective reactivity is a hot topic in organic synthesis forums, where researchers discuss optimizing yields for scale-up processes.

In the context of green chemistry, there's increasing scrutiny on the environmental impact of halogenated compounds. However, the trifluoromethoxy group in this molecule is often highlighted for its balance between electronic effects and biodegradability—a nuance explored in recent sustainability-focused publications. This dichotomy makes CAS 1804436-77-8 a case study in designing eco-friendly fluorochemicals, a trending subtopic in ACS Green Chemistry journals.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly 19F-NMR for the CF3O group), mass spectrometry, and HPLC purity analysis. These techniques are frequently searched alongside the compound name in scientific search engines, indicating strong academic interest. The crystalline properties of this acid also make it suitable for X-ray diffraction studies, providing insights into molecular packing and hydrogen bonding networks—key data for computational chemists developing QSAR models.

Looking ahead, the demand for multifunctional pyridine derivatives like CAS 1804436-77-8 is projected to rise, driven by their utility in catalysis and material science. Patent analyses reveal growing IP activity around iodopyridine carboxylates, particularly in OLED materials and pharmaceutical formulations. This aligns with market research predicting expansion in the fine chemicals sector, where custom synthesis of such compounds is increasingly outsourced to CDMOs (Contract Development and Manufacturing Organizations).